Cas no 1309676-48-9 (4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)thiophene-2-carbaldehyde
• CAS No: 1309676-48-9
• MF: C₁₀H₁₀BNO₅S
• MW: 267.066101551056
• MDL: MFCD27980600
• CID: 3165821
• PubChem ID: 75176045
• Update Time: 2025-10-31

4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)thiophene-2-carbaldehyde
• MFCD27980600
• AKOS027263877
• CS-0444529
• AS-2890
• 1309676-48-9

• MDL： MFCD27980600
• Inchi： 1S/C10H10BNO5S/c1-12-3-9(14)16-11(17-10(15)4-12)7-2-8(5-13)18-6-7/h2,5-6H,3-4H2,1H3
• InChI Key： MFALZRFHNJUEMB-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(B2OC(CN(C)CC(=O)O2)=O)=C1

Computed Properties

• Exact Mass: 267.0372738Da
• Monoisotopic Mass: 267.0372738Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)thiophene-2-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)thiophene-2-carbaldehyde

4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)thiophene-2-carbaldehyde: A Comprehensive Overview

The compound 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)thiophene-2-carbaldehyde, with the CAS number 1309676-48-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a thiophene ring system with a dioxazaborocane moiety. The integration of these structural elements imparts distinctive electronic and optical properties to the molecule, making it a promising candidate for various applications in advanced materials and chemical synthesis.

The core structure of this compound features a thiophene ring substituted at the 2-position with a carbaldehyde group and at the 4-position with a dioxazaborocane fragment. The dioxazaborocane moiety itself is further substituted with a methyl group at the 6-position. This arrangement creates a molecule with both aromatic and heterocyclic characteristics, which are key to its reactivity and functionality. Recent studies have highlighted the potential of this compound as a building block in the construction of functional materials, particularly in the realm of optoelectronics.

One of the most intriguing aspects of 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)thiophene-2-carbaldehyde is its ability to participate in various chemical reactions that exploit its unique electronic configuration. For instance, researchers have demonstrated that this compound can undergo nucleophilic addition reactions at the aldehyde group, leading to the formation of novel derivatives with enhanced functionalities. Additionally, the thiophene ring can serve as a platform for further substitution or cross-coupling reactions, enabling the creation of more complex molecular architectures.

In terms of synthesis, this compound is typically prepared through a multi-step process involving carefully controlled conditions to ensure high yields and purity. The synthesis begins with the preparation of the dioxazaborocane fragment via boron-based cyclization reactions. This intermediate is then subjected to further functionalization to introduce the thiophene ring and aldehyde group. The entire process requires meticulous optimization to account for steric and electronic effects that can influence reaction outcomes.

The physical properties of 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)thiophene-2-carbaldehyde have been extensively characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided valuable insights into its molecular structure and stability under various conditions. For example, thermal analysis has revealed that this compound exhibits good thermal stability up to moderate temperatures, making it suitable for applications that require prolonged exposure to heat.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) calculations have been employed to study its frontier molecular orbitals and excited-state dynamics. These studies have shown that the molecule possesses an extended conjugation system that facilitates efficient charge transport and light absorption. Such properties are highly desirable in materials designed for solar energy conversion and organic light-emitting diodes (OLEDs).

In terms of applications, 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)thiophene-2-carbaldehyde has shown potential in several emerging areas. One promising avenue is its use as an intermediate in the synthesis of advanced polymers and oligomers with tailored electronic properties. Additionally, its ability to act as a precursor for metal-free cross-coupling reactions has opened new possibilities in catalytic chemistry.

The integration of this compound into functional materials has been explored in recent research efforts. For instance, studies have demonstrated that films prepared from this compound exhibit excellent optical transparency and electrical conductivity when incorporated into thin-film devices. These properties make it an attractive candidate for use in flexible electronics and transparent conductive coatings.

In conclusion, 4-(6-Methyl